Cas no 138517-61-0 ((1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl))
(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) is a chiral bidentate ligand featuring both phosphine and amide donor groups, derived from a trans-1,2-diaminocyclohexane backbone. Its rigid cyclohexyl framework and electron-rich diphenylphosphine substituents enhance stereoselectivity in asymmetric catalysis, particularly in transition-metal-catalyzed reactions such as hydrogenations and cross-couplings. The ligand’s modular design allows for fine-tuning of steric and electronic properties, improving enantioselectivity and reaction efficiency. Its air-stable nature and compatibility with various metal centers (e.g., Rh, Pd, Ru) make it a versatile tool in synthetic organic chemistry. The (R,R) configuration ensures high enantiocontrol, making it valuable for producing chiral intermediates in pharmaceuticals and fine chemicals.
138517-61-0 structure
Product Name:(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl)
CAS No:138517-61-0
MF:C44H40N2O2P2
MW:690.748132705688
MDL:MFCD01631273
CID:819919
PubChem ID:329761529
Update Time:2025-05-28
(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) Chemical and Physical Properties
Names and Identifiers
-
- (1R,2R)-( )-1,2-Diaminocyclohexane-N,N'-bis(2'-di-phenylphoshinobenzoyl)
- (1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl)
- (1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl), (R,R)-DACH-Phenyl Trost Ligand
- (R,R)-DACH-phenyl Trost ligand
- 2-diphenylphosphanyl-N-[(1R,2R)-2-[(2-diphenylphosphanylbenzoyl)amino]cyclohexyl]benzamide
- Benzamide, N,N'-(1R,2R)-1,2-cyclohexanediylbis[2-(diphenylphosphino)-
- (1R,2R)-(+)-1,2-Diaminocyclohexane-N,N-bis(2-diphenylphosphinobenzoyl)
- UNII-M4RRX95R5F
- (1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-di-phenylphoshinobenzoyl)
- Trost ligand
- Benzamide, N,N-1,2-cyclohexanediylbis(2-(diphenylphosphino)-, (1R-trans)-
- GEO-03758
- 138517-61-0
- (R,R)-DACH-phenyl Trost ligand, 95%
- (1R,2R)-1,2-Bis((2-(diphenylphosphanyl)benzoyl)amino)cyclohexane
- DTXSID80894121
- F31128
- AS-72512
- SCHEMBL2252584
- CS-W014410
- MFCD01631273
- 2-(DIPHENYLPHOSPHANYL)-N-[(1R,2R)-2-[2-(DIPHENYLPHOSPHANYL)BENZAMIDO]CYCLOHEXYL]BENZAMIDE
- (1R,2R)-(+)-1,2-DIAMINOCYCLOHEXANE-N,N/'-BIS(2/'-DIPHENYLPHOSPHINOBENZOYL)
- Benzamide, N,N-(1R,2R)-1,2-cyclohexanediylbis(2-(diphenylphosphino)-
- (R,R)-Trost ligand
- N,N'-((1R,2R)-cyclohexane-1,2-diyl)bis(2-(diphenylphosphino)benzamide)
- (1R,2R)-(+)-1,2-DIAMINOCYCLOHEXANE-N,N'-BIS(2-DIPHENYLPHOSPHINOBENZOYL)
- AKOS015917837
- M4RRX95R5F
- N,N-(1R,2R)-1,2-Cyclohexanediylbis(2-(diphenylphosphino)benzamide)
- (1R,2R)-N,N-Bis(O-(diphenylphosphino)benzoyl)cyclohexane-1,2-diamine
- (1R,2R)-1,2-Bis((2-(diphenylphosphino)benzoyl)amino)cyclohexane
- (R)-Trost ligand
- Trost ligand, (R,R)-
- J-007150
- (R,R)-Dach-phenyltrostligand
- (R,R)-Dppba
- DTXCID301324240
-
- MDL: MFCD01631273
- Inchi: 1S/C44H40N2O2P2/c47-43(37-27-13-17-31-41(37)49(33-19-5-1-6-20-33)34-21-7-2-8-22-34)45-39-29-15-16-30-40(39)46-44(48)38-28-14-18-32-42(38)50(35-23-9-3-10-24-35)36-25-11-4-12-26-36/h1-14,17-28,31-32,39-40H,15-16,29-30H2,(H,45,47)(H,46,48)/t39-,40-/m1/s1
- InChI Key: AXMSEDAJMGFTLR-XRSDMRJBSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1C(N[C@@H]1CCCC[C@H]1NC(C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 690.25700
- Monoisotopic Mass: 690.25650252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 50
- Rotatable Bond Count: 12
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 10.8
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not determined
- Melting Point: 136-142 °C
- Boiling Point: 817.0±65.0 °C at 760 mmHg
- Flash Point: 447.9±34.3 °C
- PSA: 85.38000
- LogP: 7.45580
- Sensitiveness: Pneumatic operation and storage
- Solubility: Not determined
- Specific Rotation: +130° (c 1.0, methanol)
- Optical Activity: [α]20/D +131°, c = 1 in methanol
- Vapor Pressure: No data available
(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:Store at 4°C,-4At ℃Store…Better
(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600378-250mg |
(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) |
138517-61-0 | 98% | 250mg |
¥198.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600378-100mg |
(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) |
138517-61-0 | 98% | 100mg |
¥120.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 600378-1g |
(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) |
138517-61-0 | 98% | 1g |
¥550.0 | 2024-07-19 | |
| Alichem | A019120713-5g |
(1R,2R)-N,N'-(Cyclohexane-1,2-diyl)bis(2-(diphenylphosphino)benzamide) |
138517-61-0 | 97% | 5g |
868.29 USD | 2021-06-16 | |
| Chemenu | CM203966-5g |
N,N'-(cyclohexane-1,2-diyl)bis(2-(diphenylphosphanyl)benzamide) |
138517-61-0 | 97% | 5g |
$788 | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-0960-100mg |
(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) |
138517-61-0 | 98%(R,R)-DACH-PhenylTrostLigand | 100mg |
484.0CNY | 2021-07-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-0960-2g |
(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) |
138517-61-0 | 98%(R,R)-DACH-PhenylTrostLigand | 2g |
5928.0CNY | 2021-07-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-0960-500mg |
(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) |
138517-61-0 | 98%(R,R)-DACH-PhenylTrostLigand | 500mg |
1909.0CNY | 2021-07-08 | |
| Chemenu | CM203966-5g |
N,N'-(cyclohexane-1,2-diyl)bis(2-(diphenylphosphanyl)benzamide) |
138517-61-0 | 97% | 5g |
$*** | 2023-03-30 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R26590-250mg |
(1R,2R)-N,N'-(Cyclohexane-1,2-diyl)bis(2-(diphenylphosphino)benzamide)... |
138517-61-0 | 98% | 250mg |
¥572.0 | 2024-07-19 |
(1R,2R)-(+)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl) Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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